Cas no 878748-66-4 (1-Benzyl-2-chloromethyl-1H-benzoimidazole hydrochloride)

• Product Name: 1-Benzyl-2-chloromethyl-1H-benzoimidazole hydrochloride
• CAS No: 878748-66-4
• MF: C₁₅H₁₄Cl₂N₂
• MW: 293.191061496735
• MDL: MFCD02183643
• CID: 1071447
• PubChem ID: 12377741
• Update Time: 2025-06-08

1-Benzyl-2-chloromethyl-1H-benzoimidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-2-chloromethyl-1H-benzoimidazole hydrochloride
• Benzimidazole, 1-benzyl-2-(chloromethyl)-, hydrochloride (5CI)
• 1-Benzyl-2-(chloromethyl)-1H-1,3-benzodiazole hydrochloride
• 1-Benzyl-2-chloromethylbenzimidazole hydrochloride
• 878748-66-4
• SB39309
• 1-Benzyl-2-(chloromethyl)-1H-benzo[d]imidazole hydrochloride
• 1-Benzyl-2-(chloromethyl)-1H-benzimidazole--hydrogen chloride (1/1)
• 1-benzyl-2-(chloromethyl)benzimidazole;hydrochloride
• C15H14Cl2N2
• RLGNGUVFJAVOAA-UHFFFAOYSA-N
• AKOS015847107
• DTXSID10495221
• SCHEMBL10353601
• MFCD02183643
• 1-Benzyl-2-chloromethyl-1H-benzoimidazolehydrochloride

• MDL： MFCD02183643
• Inchi： 1S/C15H13ClN2.ClH/c16-10-15-17-13-8-4-5-9-14(13)18(15)11-12-6-2-1-3-7-12;/h1-9H,10-11H2;1H
• InChI Key： RLGNGUVFJAVOAA-UHFFFAOYSA-N
• SMILES： Cl.ClCC1N(CC2C=CC=CC=2)C2C(=CC=CC=2)N=1

Computed Properties

• Exact Mass: 292.0534038g/mol
• Monoisotopic Mass: 292.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

1-Benzyl-2-chloromethyl-1H-benzoimidazole hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-Benzyl-2-chloromethyl-1H-benzoimidazole hydrochloride

Introduction to 1-Benzyl-2-chloromethyl-1H-benzoimidazole hydrochloride (CAS No. 878748-66-4)

1-Benzyl-2-chloromethyl-1H-benzoimidazole hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 878748-66-4, belongs to the benzoimidazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzylic group, a chloromethyl substituent, and a hydrochloride salt form, contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The benzoimidazole core is a well-documented scaffold in drug discovery, exhibiting a broad spectrum of biological functions including antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The introduction of a chloromethyl group at the 2-position enhances the reactivity of the molecule, allowing for further functionalization and the development of more complex derivatives. The hydrochloride salt form improves the solubility and stability of the compound, making it more suitable for industrial-scale production and laboratory applications.

In recent years, there has been a surge in research focused on developing novel benzoimidazole derivatives as potential therapeutic agents. Studies have demonstrated that modifications in the benzoimidazole ring can significantly alter its biological activity. For instance, derivatives with electron-withdrawing groups at specific positions have shown enhanced binding affinity to target proteins and enzymes. This has led to the exploration of 1-Benzyl-2-chloromethyl-1H-benzoimidazole hydrochloride as a key intermediate in synthesizing new compounds with improved pharmacological profiles.

One of the most promising areas of research involving this compound is its application in oncology. Benzoimidazole derivatives have been investigated for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. Preliminary studies suggest that 1-Benzyl-2-chloromethyl-1H-benzoimidazole hydrochloride can modulate key signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors. The chloromethyl group provides a versatile handle for further derivatization, enabling the creation of molecules with enhanced selectivity and reduced toxicity.

Another significant area of interest is the antimicrobial potential of this compound. Antibiotic resistance remains a major global health challenge, prompting researchers to explore novel antimicrobial agents. Benzoimidazole-based compounds have shown efficacy against various bacterial and fungal strains, including multidrug-resistant pathogens. The structural versatility of 1-Benzyl-2-chloromethyl-1H-benzoimidazole hydrochloride allows for the design of derivatives with improved spectrum coverage and reduced resistance development.

The synthesis of 1-Benzyl-2-chloromethyl-1H-benzoimidazole hydrochloride involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the formation of the benzoimidazole core through condensation reactions between o-halobenzaldehydes and amidines. Subsequent functionalization at the 2-position introduces the chloromethyl group via nucleophilic substitution or other coupling reactions. Finally, conversion to the hydrochloride salt enhances stability and solubility, making it easier to handle and purify.

The chemical properties of this compound make it an attractive candidate for further development in drug design. Its reactivity allows for diverse modifications, enabling researchers to fine-tune its pharmacological properties. For example, introduction of heterocyclic rings or other functional groups can alter binding interactions with biological targets. Additionally, stereochemical considerations play a crucial role in determining the efficacy and selectivity of benzoimidazole derivatives.

In conclusion, 1-Benzyl-2-chloromethyl-1H-benzoimidazole hydrochloride (CAS No. 878748-66-4) represents a promising compound in pharmaceutical research due to its unique structural features and versatile reactivity. Its potential applications in oncology, antimicrobial therapy, and other therapeutic areas make it a valuable scaffold for developing novel drug candidates. As research continues to uncover new biological activities and synthetic strategies for benzoimidazole derivatives, this compound is likely to remain at the forefront of medicinal chemistry innovation.